Phosphorus trichloride
Phosphorus trichloride
Phosphorus trichloride appears as a colorless or slightly yellow fuming liquid with a pungent and irritating odor resembling that of hydrochloric acid. Causes severe burns to skin, eyes and mucous membranes. Very toxic by inhalation, ingestion and skin absorption. Reacts with water to evolve hydrochloric acid, an irritating and corrosive gas apparent as white fumes. Used during electrodeposition of metal on rubber and for making pesticides, surfactants, gasoline additives, plasticizers, dyestuffs, textile finishing agents, germicides, medicinal products, and other chemicals.
Phosphorus trichloride is a phosphorus halide with formula Cl3P.
Phosphorus trichloride is a phosphorus halide with formula Cl3P.
Brand Name:
Vulcanchem
CAS No.:
7719-12-2
VCID:
VC0148003
InChI:
InChI=1S/Cl3P/c1-4(2)3
SMILES:
P(Cl)(Cl)Cl
Molecular Formula:
PCl3
Cl3P
Cl3P
Molecular Weight:
137.33 g/mol
Phosphorus trichloride
CAS No.: 7719-12-2
Reference Standards
VCID: VC0148003
Molecular Formula: PCl3
Cl3P
Molecular Weight: 137.33 g/mol
CAS No. | 7719-12-2 |
---|---|
Product Name | Phosphorus trichloride |
Molecular Formula | PCl3 Cl3P |
Molecular Weight | 137.33 g/mol |
IUPAC Name | trichlorophosphane |
Standard InChI | InChI=1S/Cl3P/c1-4(2)3 |
Standard InChIKey | FAIAAWCVCHQXDN-UHFFFAOYSA-N |
Impurities | PRODUCT MAY CONTAIN UNREACTED PHOSPHORUS. TECHNICAL GRADE PHOSPHOROUS TRICHLORIDE HAS AN IMPURITY OF 1 PPM IRON. The commercial product contains ca. 99% phosphorus trichloride, the main impurity being phosphoryl chloride. Impurities that may be present in small amounts (<0.1%) include the arsenic and bromine analogues of phosphorus trichloride. The presence of these impurities and the hydrolysis products does not change the overall toxicity of technical phosphorus trichloride. |
SMILES | P(Cl)(Cl)Cl |
Canonical SMILES | P(Cl)(Cl)Cl |
Boiling Point | 169 °F at 760 mm Hg (EPA, 1998) 76.1 °C 76 °C 169°F |
Colorform | Clear colorless, fuming liquid Colorless to yellow, fuming liquid. |
Density | 1.574 at 69.8 °F (EPA, 1998) 1.574 at 21 °C Relative density (water = 1): 1.6 1.58 |
Melting Point | -170 °F (EPA, 1998) -93.6 °C -112 °C -170°F |
Physical Description | Phosphorus trichloride appears as a colorless or slightly yellow fuming liquid with a pungent and irritating odor resembling that of hydrochloric acid. Causes severe burns to skin, eyes and mucous membranes. Very toxic by inhalation, ingestion and skin absorption. Reacts with water to evolve hydrochloric acid, an irritating and corrosive gas apparent as white fumes. Used during electrodeposition of metal on rubber and for making pesticides, surfactants, gasoline additives, plasticizers, dyestuffs, textile finishing agents, germicides, medicinal products, and other chemicals. Liquid COLOURLESS OR YELLOW FUMING LIQUID WITH PUNGENT ODOUR. Colorless to yellow, fuming liquid with an odor like hydrochloric acid. |
Description | Phosphorus trichloride appears as a colorless or slightly yellow fuming liquid with a pungent and irritating odor resembling that of hydrochloric acid. Causes severe burns to skin, eyes and mucous membranes. Very toxic by inhalation, ingestion and skin absorption. Reacts with water to evolve hydrochloric acid, an irritating and corrosive gas apparent as white fumes. Used during electrodeposition of metal on rubber and for making pesticides, surfactants, gasoline additives, plasticizers, dyestuffs, textile finishing agents, germicides, medicinal products, and other chemicals. Phosphorus trichloride is a phosphorus halide with formula Cl3P. |
Solubility | Reacts with water (NIOSH, 2016) Reacts with water, ethanol; soluble in benzene, chloroform, ether Soluble in carbon tetrachloride Solubility in water: reaction Reacts |
Synonyms | phosphorous trichloride phosphorus chloride phosphorus chloride (PCl3) phosphorus chloride, (32)P-labelled phosphorus trichloride trichlorophosphine |
Vapor Density | 4.75 (EPA, 1998) (Relative to Air) 4.75 (air= 1) Relative vapor density (air = 1): 4.75 4.75 |
Vapor Pressure | 100 mm Hg at 69.8 °F (EPA, 1998) 120 mm Hg at 25 °C Vapor pressure, kPa at 21 °C: 13.3 100 mmHg at 69.8°F 100 mmHg |
PubChem Compound | 24387 |
Last Modified | Nov 11 2021 |
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